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Compound of Interest

Compound Name: Cyclohexadecanone

Cat. No.: B1615262

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cyclohexadecanone is a synthetic macrocyclic musk, a valuable fragrance ingredient in the
cosmetic industry, prized for its persistent, warm, and animalic musk odor.[1] It serves as a
foundational note in a variety of fragrance compositions, enhancing the overall scent profile
and contributing to the longevity of the product's aroma on the skin. This document provides
detailed application notes and protocols for the use of Cyclohexadecanone in cosmetic
formulations, with a focus on its function, stability, and sensory evaluation.

Physicochemical Properties and Specifications

Cyclohexadecanone is a white solid at room temperature with the chemical formula C1e6H300.
[2] Its properties make it a versatile ingredient for a range of cosmetic products.
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Property Value Reference
Chemical Name Cyclohexadecanone Internal
INCI Name Cyclohexadecanone Internal
CAS Number 2550-52-9 [1]

Isomuscone, Homoexaltone, 8-
Synonyms [1]
Cyclohexadecanone

Molecular Formula C16H300 [2]
Molar Mass 238.415 g/mol [2]
Appearance White solid [2]

_ Intense, original musk type,
Odor Profile o [1][3]
complex, animalic, powdery

Melting Point 66 °C (151 °F; 339 K) [2]

Flash Point 148.33 °C (299.00 °F) TCC [3]

Applications in Cosmetic Formulations

Cyclohexadecanone is primarily used as a fragrance agent in a wide array of cosmetic
products. Its low volatility and high substantivity make it an excellent fixative, prolonging the
release of more volatile fragrance components.

Recommended Usage Levels:

Recommended Usage Level in Fragrance
Product Type
Concentrate (%)

General Fragrance Applications Up to 2.0000%

Note: The final concentration in the end product will be significantly lower, depending on the
dosage of the fragrance concentrate in the cosmetic base. A European patent suggests that as
little as 0.05% by weight of cyclohexadecanone in a fragrance composition can have an
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odorous effect, with a preferred range of 0.1% to 50% by weight within the fragrance

composition itself.[4]

Formulation Stability:

Cyclohexadecanone exhibits good stability in various cosmetic bases, making it a reliable

choice for perfuming different product types.

Product Base Stability
Body Lotion Good
Shampoo Very Good
Soap Very Good
Antiperspirant Roll-on Good
Powder Very Good
Citric Acid Cleaners Very Good
All-Purpose Cleaners Very Good
Bleach Poor

Experimental Protocols

Protocol for Incorporation into a Cosmetic Emulsion

(O/W Cream)

This protocol outlines the steps for incorporating Cyclohexadecanone into a basic oil-in-water

cream formulation.

Materials:

e Cyclohexadecanone

o Oil phase ingredients (e.g., cetyl alcohol, stearic acid, glyceryl stearate, mineral oil)

o Water phase ingredients (e.g., deionized water, glycerin, preservative)
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Emulsifier (e.g., polysorbate 60)

Heating and stirring equipment (water bath, overhead stirrer)

Homogenizer

Beakers and other standard laboratory glassware
Procedure:
e Preparation of Phases:

o In a beaker, combine all oil phase ingredients and heat to 70-75°C until all components
are melted and uniform.

o In a separate beaker, combine all water phase ingredients and heat to 70-75°C.
» Emulsification:

o Slowly add the water phase to the oil phase with continuous stirring.

o Homogenize the mixture for 3-5 minutes to form a stable emulsion.
e Cooling and Addition of Cyclohexadecanone:

o Allow the emulsion to cool under gentle stirring.

o At a temperature below 40°C, add the predetermined amount of Cyclohexadecanone
(dissolved in a suitable solvent like dipropylene glycol if necessary, though it can often be
added directly to the warm oil phase before emulsification).

o Continue stirring until the cream is uniform and has reached room temperature.
e Final Adjustments:
o Adjust the pH of the cream if necessary.

o Perform quality control checks (viscosity, appearance, pH).
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Caption: Workflow for incorporating Cyclohexadecanone into a cosmetic cream.

Protocol for Sensory Analysis: Fragrance Evaluation

This protocol describes a method for the sensory evaluation of a cosmetic product containing
Cyclohexadecanone using a trained panel.
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Objective: To assess the odor profile and intensity of a cream formulation with and without
Cyclohexadecanone.

Panelists: A panel of 10-12 trained individuals with demonstrated olfactory acuity.

Materials:

Test cream with Cyclohexadecanone.

Control cream (same base without Cyclohexadecanone).

Odor-free sample containers.

Evaluation booths with controlled temperature, humidity, and ventilation.

Evaluation forms or software for data collection.

Procedure:

e Sample Preparation:

o Present panelists with coded, identical containers of the test and control creams.

o The order of presentation should be randomized for each panelist.

e Evaluation:

o Panelists are instructed to open one sample at a time and assess the odor.

o A"sniffing" technique should be standardized (e.g., hold the container 2-3 cm from the
nose and take two short sniffs).

o Arest period of at least 30 seconds should be taken between samples to prevent olfactory
fatigue.

e Data Collection:

o Panelists rate the intensity of the overall aroma and specific odor attributes (e.g., musk,
powdery, animalic, sweet) on a labeled magnitude scale (LMS) or a 10-point intensity
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scale.
o Panelists also provide descriptive comments on the fragrance character.

o Data Analysis:

o Statistical analysis (e.g., ANOVA, t-test) is used to determine significant differences in
perceived intensity and character between the test and control samples.
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Caption: Workflow for sensory analysis of a fragranced cosmetic product.

Protocol for Stability Testing
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This protocol outlines the stability testing of a cosmetic cream containing
Cyclohexadecanone.

Objective: To evaluate the physical and chemical stability of the formulation under accelerated
and real-time conditions.

Methodology:
e Sample Storage:

o Store samples of the final formulation in the intended commercial packaging at the
following conditions:

= Accelerated: 40°C + 2°C / 75% RH * 5% RH for 3 months.

= Real-Time: 25°C + 2°C / 60% RH + 5% RH for the duration of the intended shelf life
(e.g., 24 months).

» Freeze-Thaw Cycling: 3 cycles of 24 hours at -10°C followed by 24 hours at 25°C.
o Evaluation Parameters and Schedule:

o Evaluate the samples at initial (time 0), 1, 2, and 3 months for accelerated testing, and at
0, 3, 6, 12, 18, and 24 months for real-time testing.

o The following parameters should be assessed:

Appearance: Color, clarity, and homogeneity.

Odor: Changes in the fragrance profile.

pH: Measurement using a calibrated pH meter.

Viscosity: Measurement using a viscometer.

Microbiological Contamination: Testing for bacteria, yeast, and mold.
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» Packaging Compatibility: Signs of leakage, discoloration, or deformation of the
packaging.

Acceptance Criteria: No significant changes in the evaluated parameters over the testing
period.

Safety and Regulatory Information

o Skin Sensitization: Cyclohexadecanone has been found to have the potential for skin
sensitization in a small fraction of people.[1]

e Regulatory Status: The safety of Cyclohexadecanone has been assessed by the Research
Institute for Fragrance Materials (RIFM), and the International Fragrance Association (IFRA)
has set a safe use standard for it in household and personal care products.[1] It is important
to adhere to the concentration limits established by these bodies. In the United States,
cosmetic ingredients, other than color additives, do not require premarket approval from the
FDA. However, it is against the law for a cosmetic to contain any ingredient that makes the
product harmful under labeled or customary use.[5]

Conclusion

Cyclohexadecanone is a versatile and stable musk fragrance ingredient suitable for a wide
range of cosmetic applications. Its primary function is to impart a long-lasting and characteristic
musk aroma. When formulating with Cyclohexadecanone, it is crucial to adhere to
recommended usage levels and conduct thorough stability and sensory evaluations to ensure
product quality and consumer acceptance. The protocols provided in this document offer a
framework for the successful incorporation and testing of Cyclohexadecanone in cosmetic
formulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Cyclohexadecanone
in Cosmetic Formulations]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1615262#application-of-cyclohexadecanone-in-
cosmetic-formulations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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